7-Fluoro-2-(furan-2-ylmethyl)-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C23H16FNO4S
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 7-fluoro-2-(furan-2-ylmethyl)-1-(4-methylsulfanylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C23H16FNO4S/c1-30-16-7-4-13(5-8-16)20-19-21(26)17-11-14(24)6-9-18(17)29-22(19)23(27)25(20)12-15-3-2-10-28-15/h2-11,20H,12H2,1H3
• Standard InChI Key: DRXFIQWANYJXMJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)OC5=C(C3=O)C=C(C=C5)F

Introduction

7-Fluoro-2-(furan-2-ylmethyl)-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound belonging to the class of chromeno[2,3-c]pyrroles. This compound features a chromeno-pyrrole core with a furan ring and a 4-(methylsulfanyl)phenyl group. The presence of a fluorine atom at the 7-position enhances its chemical properties, potentially influencing its reactivity and biological activity.

Synthesis

The synthesis of 7-Fluoro-2-(furan-2-ylmethyl)-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione involves multi-step organic reactions. These reactions require careful control of conditions, including temperature and the use of specific catalysts, to optimize yields and minimize side reactions.

Biological Activity and Potential Applications

Research into this compound is ongoing, with a focus on understanding its interactions with biological targets such as enzymes or receptors. The unique structural features of 7-Fluoro-2-(furan-2-ylmethyl)-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suggest potential biological activities that could lead to novel therapeutic agents or probes for studying biological systems.

Potential Biological Activities

• Enzyme Inhibition: The compound may interact with specific enzymes, influencing metabolic pathways.

• Receptor Binding: It could bind to receptors, modulating signaling pathways within cells.

Comparison with Similar Compounds

Several compounds share structural similarities with 7-Fluoro-2-(furan-2-ylmethyl)-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione. Notable examples include:

Compound Name	Structural Features	Unique Aspects
7-Chloro-2-(furan-2-ylmethyl)-1-[4-(methylphenyl)]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Chlorine substitution instead of fluorine	Potentially different reactivity due to chlorine's larger size
7-Methyl-2-(6-methylpyridin-2-yl)-1-[4-(methylsulfanyl)phenyl]-1H,2H-chromeno[2,3-c]pyrrole-3,9-dione	Methyl group in place of fluorine	Variability in biological activity due to different substituents
6-Methyl-2-pyridinemethanol	Simpler structure with fewer functional groups	Used primarily in research applications rather than therapeutic contexts